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Compound of Interest

Compound Name: Imperatorin

Cat. No.: B1671801 Get Quote

The following document provides essential safety and logistical information for the proper

handling and disposal of Imperatorin (CAS: 482-44-0), a furanocoumarin used in various

research applications. This guidance is intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment.

Hazard Identification and Safety Profile
Imperatorin is classified with several hazards that necessitate careful handling.[1] It is harmful

if swallowed, causes skin and eye irritation, and may lead to an allergic skin reaction or

respiratory irritation.[1] The toxicological properties of this material have not been fully

investigated.

Summary of Hazard Information:
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Hazard
Classification

GHS Code Description Source

Acute Toxicity
(Oral)

H302
Harmful if
swallowed

Cayman Chemical
SDS[1]

Skin Irritation H315 Causes skin irritation
Cayman Chemical

SDS[1]

Eye Irritation H319
Causes serious eye

irritation

Cayman Chemical

SDS[1]

Skin Sensitization H317
May cause an allergic

skin reaction

Cayman Chemical

SDS[1]

| Specific Target Organ Toxicity (Single Exposure) | H335 | May cause respiratory irritation |

Cayman Chemical SDS[1] |

Proper Disposal Procedures
Specific disposal instructions for Imperatorin are not detailed in publicly available literature.

The standard and mandatory procedure is to dispose of the substance in strict accordance with

all applicable country, federal, state, and local environmental regulations.[2] Improper disposal

of hazardous waste can lead to significant penalties.[3]

General Disposal Workflow:

The following workflow outlines the decision-making process for the disposal of Imperatorin
and other laboratory chemicals.
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Phase 1: Identification & Collection

Phase 2: Storage & Documentation

Phase 3: Removal & Final Disposal

Imperatorin identified as waste
(e.g., expired, contaminated, surplus)

Consult Safety Data Sheet (SDS)
 & Institutional Guidelines

Segregate waste:
- Solid vs. Liquid

- Avoid mixing with incompatible chemicals

Collect in a designated, properly sealed,
and clearly labeled hazardous waste container

Store container in a designated
satellite accumulation area

Maintain accurate waste logs
(contents, quantity, date)

Arrange for pickup by
Environmental Health & Safety (EH&S)

EH&S transports waste to a
licensed hazardous waste disposal facility

Final disposal via approved methods
(e.g., high-temperature incineration)

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste like Imperatorin.
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Key Disposal Steps:

Consult Regulations: Always refer to your institution's Environmental Health & Safety (EH&S)

guidelines and local regulations before beginning any disposal process.

Containment: Clean up any spills immediately. Sweep up solid material and place it into a

suitable, sealed container for disposal. Do not allow the chemical to enter sewers or

surface/ground water.[1]

Labeling: Ensure the waste container is clearly and accurately labeled with its contents

("Hazardous Waste: Imperatorin").

Storage: Store the waste container in a secure, designated area away from incompatible

materials, pending collection by trained personnel.

Professional Disposal: Arrange for a licensed hazardous waste disposal company or your

institution's EH&S department to collect and dispose of the material. The best environmental

option for pharmaceutical destruction is high-temperature incineration.

Handling, Storage, and First Aid
Proper handling and storage are critical to minimize exposure and risk.

Safe Handling and Storage Protocols:
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Procedure Recommendation Source

Handling

Avoid contact with skin,
eyes, and clothing. Avoid
breathing dust, fumes, or
spray. Wash hands
thoroughly after handling.
Use in an area with
adequate general or local
exhaust ventilation.

[1]

Storage

Store in a well-closed

container at +4°C. Keep the

receptacle tightly sealed.

[4]

| Personal Protective Equipment (PPE) | Wear safety glasses, chemical goggles, appropriate

gloves, and protective clothing to prevent skin exposure. | |

First Aid Measures:

Exposure Route First Aid Instructions Source

Inhalation

Move the person to fresh
air immediately. If
breathing is difficult, seek
medical attention.

[2]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

eyelids.
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| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention. | |

Note: Symptoms of poisoning may occur after several hours; therefore, medical observation for

at least 48 hours after the accident is recommended.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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